2-cyclopentyl-N-(2-naphthyl)acetamide

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: 2-cyclopentyl-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C17H19NO/c19-17(11-13-5-1-2-6-13)18-16-10-9-14-7-3-4-8-15(14)12-16/h3-4,7-10,12-13H,1-2,5-6,11H2,(H,18,19)
• InChI Key: VMGKKZSGNHZHET-UHFFFAOYSA-N
• SMILES: C1CCC(C1)CC(=O)NC2=CC3=CC=CC=C3C=C2

Description

2-Cyclopentyl-N-(2-naphthyl)acetamide is a synthetic acetamide derivative characterized by a cyclopentyl substituent at the α-carbon of the acetamide backbone and a 2-naphthyl group as the amide nitrogen substituent.

Comparison with Similar Compounds

Analysis of Substituent Effects

• Cyclopentyl vs. Methyl (R1): The cyclopentyl group in the target compound increases steric bulk and lipophilicity compared to the methyl group in N-(2-naphthyl)acetamide . This may enhance membrane permeability but reduce aqueous solubility.
• 2-Naphthyl vs. Nitro-Naphthyl (R2): The absence of a nitro group in the target compound suggests lower polarity and reduced hydrogen-bonding capacity compared to n-(2-nitronaphthalen-1-yl)acetamide .
• Phenethyl vs.

Physicochemical Properties

• Lipophilicity: Cyclopentyl and naphthyl groups synergistically increase logP values, suggesting superior lipid solubility compared to and .
• Thermal Stability: Cyclopentyl’s rigidity may enhance thermal stability relative to methyl or phenethyl analogs.
• Synthetic Accessibility: The cyclopentyl group requires more complex synthetic routes (e.g., cyclization or coupling reactions) compared to methyl or phenethyl derivatives.

Research Findings and Implications

Limitations and Knowledge Gaps

Critical data gaps include:

• Experimental NMR or crystallographic data for this compound.
• Solubility, melting point, and toxicity profiles.
• Direct comparisons with compounds like 2-cyclopentyl-N-(2-iodophenyl)acetamide , which lacks naphthyl substituents but shares cyclopentyl features.